Cas no 477254-69-6 ((S)-BoroLeu-(+)-pinanediol-trifluoroacetate)

• Product Name: (S)-BoroLeu-(+)-pinanediol-trifluoroacetate
• CAS No: 477254-69-6
• MF: C₁₇H₂₉BF₃NO₄
• MW: 379.222676038742
• MDL: MFCD29920115
• CID: 839624
• PubChem ID: 118989667
• Update Time: 2025-04-19

(S)-BoroLeu-(+)-pinanediol-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,5,5-trimethyl-a-(2-methylpropyl)-, (aS,3aS,4S,6S,7aR)-, trifluoroacetate
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,5,5-trimethyl-a-(2-methylpropyl)-, (aS,3aS,4S,6S,7aR)-, triflu
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-3a,5,5-trimethyl-a-(2-methylpropyl)...
• (S)-BoroLeu-(-)-Pinanediol-CF3COOH
• (S)-BoroLeu-(+)-pinanediol-trifluoroacetate
• (S)-3-methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate
• (1S)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0(2),?]decan-4-yl]butan-1-amine; trifluoroacetic acid
• G68304
• 477254-69-6
• (S)-BoroLeu-(+)-Pinanediol trifluoroacetate
• (1S)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,8,8-trimethyl-alpha-(2-methylpropyl)-, (alphaS,3aS,4S,6S,7aR)-, 2,2,2-trifluoroacetate (1:1)
• (S)-BoroLeu-(+)-Pinanedioltrifluoroacetate

• MDL： MFCD29920115
• Inchi： 1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13+,15-;/m0./s1
• InChI Key： SRFQKJZNJYTMNI-AJQRTZQTSA-N
• SMILES： FC(C(=O)O)(F)F.O1B([C@@H](CC(C)C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 379.2141731g/mol
• Monoisotopic Mass: 379.2141731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids